![molecular formula C20H20N4OS B2753966 [6-Morpholino-2-(4-pyridinyl)-4-pyrimidinyl]methyl phenyl sulfide CAS No. 303147-61-7](/img/structure/B2753966.png)
[6-Morpholino-2-(4-pyridinyl)-4-pyrimidinyl]methyl phenyl sulfide
Description
[6-Morpholino-2-(4-pyridinyl)-4-pyrimidinyl]methyl phenyl sulfide, also known as MpsB, is a potent and selective inhibitor of bacterial cell wall biosynthesis. It is a promising lead compound for the development of new antibiotics to combat bacterial infections.
Scientific Research Applications
SIRT2 Inhibition for Cancer and Neurodegenerative Diseases
[6-Morpholino-2-(4-pyridinyl)-4-pyrimidinyl]methyl phenyl sulfide: has been identified as a potential scaffold for the inhibition of SIRT2, a sirtuin involved in various biological processes including energy metabolism, cell cycle regulation, autophagy, DNA repair, and pathological processes such as tumors and neurodegenerations . SIRT2 inhibitors are considered valuable in the treatment and study of cancer and neurodegenerative diseases due to their role in these conditions.
Cardiovascular Applications
Compounds with a similar morpholino-pyrimidinyl structure have been extensively studied for their cardiovascular effects. The pharmacological action of these compounds, particularly their cardiovascular activity, is a significant area of research, suggesting that [6-Morpholino-2-(4-pyridinyl)-4-pyrimidinyl]methyl phenyl sulfide could be explored for potential cardiovascular applications .
Anti-inflammatory and Analgesic Activity
The anti-inflammatory and analgesic activities of morpholino-pyrimidinyl derivatives make them candidates for the development of new anti-inflammatory and pain-relief medications. Their mechanism of action often involves modulation of enzymatic pathways associated with inflammation and pain perception .
Adenosine Receptor Antagonism
This compound has been studied for its potential as an adenosine receptor antagonist. Adenosine receptors are involved in numerous physiological conditions related to neurological, immunologic, and cardiovascular systems. Antagonists for these receptors can be crucial in developing therapeutic agents against various clinical disorders .
GPCR-Targeted Drug Design
Given that adenosine receptors are part of the G protein-coupled receptor (GPCR) superfamily, [6-Morpholino-2-(4-pyridinyl)-4-pyrimidinyl]methyl phenyl sulfide could serve as a starting point for the design of drugs targeting GPCRs, which are a large and diverse group of membrane receptors critical in many biological processes .
Biochemical Tool for Research
Due to its interaction with various biological targets, this compound can be used as a biochemical tool to study different biological pathways and processes. It can help in understanding the underlying mechanisms of diseases and in the identification of new therapeutic targets .
properties
IUPAC Name |
4-[6-(phenylsulfanylmethyl)-2-pyridin-4-ylpyrimidin-4-yl]morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4OS/c1-2-4-18(5-3-1)26-15-17-14-19(24-10-12-25-13-11-24)23-20(22-17)16-6-8-21-9-7-16/h1-9,14H,10-13,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOOJQHPJRVGTLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=NC(=C2)CSC3=CC=CC=C3)C4=CC=NC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[6-Morpholino-2-(4-pyridinyl)-4-pyrimidinyl]methyl phenyl sulfide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,3R)-N-Cyclopropyl-3-[[(E)-4-(dimethylamino)but-2-enoyl]amino]cyclohexane-1-carboxamide](/img/structure/B2753885.png)
![(E)-N-(3-methylnaphtho[2,1-d]thiazol-2(3H)-ylidene)cinnamamide](/img/structure/B2753888.png)
![N-(3-chloro-4-methoxyphenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2753889.png)
![(4-Aminobicyclo[2.2.2]octan-1-yl)methanol hydrochloride](/img/no-structure.png)
![2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-6,7-dihydro-5H-[1,3,4]thiadiazolo[3,2-a][1,3]diazepin-8-one](/img/structure/B2753895.png)
![N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide](/img/structure/B2753899.png)
